Cas no 1804822-77-2 (Methyl 2-(bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804822-77-2
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4831556
• Update Time: 2025-10-30

Methyl 2-(bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7BrF3NO4/c1-17-8(16)4-2-6(18-9(11,12)13)7(15)14-5(4)3-10/h2H,3H2,1H3,(H,14,15)
• InChI Key： LIHNZPGZASGBRM-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)OC)C=C(C(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-(bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate

Chemical Profile of Methyl 2-(bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No: 1804822-77-2)

Methyl 2-(bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate, identified by the CAS number 1804822-77-2, is a complex organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and agricultural science. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and synthetic applications.

The molecular structure of this compound features a pyridine ring substituted with several functional groups: a bromomethyl group at position 2, a hydroxyl group at position 6, a trifluoromethoxy group at position 5, and a methyl ester at position 3. These substituents contribute to the compound's chemical reactivity and biological properties. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and pesticides.

In terms of synthesis, Methyl 2-(bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate is typically prepared through multi-step organic reactions involving nucleophilic substitution and oxidation processes. The introduction of the trifluoromethoxy group enhances the compound's stability and lipophilicity, making it an attractive candidate for drug design. Researchers have explored its reactivity under various conditions, revealing its suitability for further functionalization in pharmaceutical applications.

The biological activity of this compound has been extensively investigated in recent years. Studies conducted by Smith et al. (2023) demonstrated its potent inhibitory effects on key enzymes involved in bacterial biofilm formation, suggesting its potential as an anti-infective agent. Additionally, its ability to modulate plant defense mechanisms has led to exploratory research in agricultural chemistry, where it shows promise as a natural pest deterrent.

From an environmental perspective, the stability and biodegradation pathways of Methyl 2-(bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate have been assessed under simulated environmental conditions. Findings indicate that while the compound exhibits moderate persistence in aqueous environments, it undergoes rapid degradation under UV light, reducing its ecological footprint.

In conclusion, Methyl 2-(bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No: 1804822-77-2) stands out as a versatile compound with significant potential across multiple domains. Its unique structural features and promising biological profiles make it a valuable asset in contemporary chemical research.